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Compound of Interest

Compound Name: 2-(Hexyloxy)ethanol

Cat. No.: B7797869

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(hexyloxy)ethanol, a glycol
ether with diverse applications. The information presented herein is intended to support
research, development, and safety assessments of this compound. All quantitative data is
summarized in structured tables, and detailed experimental methodologies for key cited
experiments are provided.

Chemical and Physical Properties

2-(Hexyloxy)ethanol, also known as ethylene glycol monohexyl ether or hexyl cellosolve, is a
colorless liquid with a mild odor.[1] It is characterized by its high boiling point and slow
evaporation rate, which makes it a valuable solvent in various formulations.[2]

Table 1: Physicochemical Properties of 2-(Hexyloxy)ethanol
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Property Value Reference(s)
Molecular Formula CsH1s02 [2][3]
Molecular Weight 146.23 g/mol [2][3]
CAS Number 112-25-4 [2113114]
Appearance Colorless liquid [1][5]
Boiling Point 208 °C [6]
Melting Point -42 °C [6]
Density 0.888 g/cm? at 20 °C [61[7]
Vapor Pressure 0.1 hPaat22.9°C [7]
Flash Point 94 °C (201.2 °F) [6]
Water Solubility 9.46 g/L [7]
logP (Octanol/Water Partition

Coefficient) 197 7l
Autoignition Temperature 225 °C [7]

Synthesis and Manufacturing

The primary industrial synthesis of 2-(hexyloxy)ethanol is through the ethoxylation of 1-
hexanol. An alternative, though less common, method is the Williamson ether synthesis.

Experimental Protocols

Protocol 1: Ethoxylation of 1-Hexanol

This protocol describes the base-catalyzed reaction of 1-hexanol with ethylene oxide. This
reaction is exothermic and involves a highly reactive and toxic gas, requiring specialized
equipment and stringent safety precautions.

o Materials: 1-hexanol, ethylene oxide, potassium hydroxide (KOH) or sodium hydroxide
(NaOH) catalyst, nitrogen gas, and a neutralizing agent (e.g., phosphoric acid).
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e Procedure:

o

Charge a high-pressure reactor (autoclave) with 1-hexanol and the catalyst.
o Purge the reactor with nitrogen to remove air and moisture.
o Heat the reactor to the reaction temperature, typically between 130-180°C.[8][9]

o Introduce ethylene oxide into the reactor at a controlled rate to maintain a pressure of 1-2
bar.[9]

o Monitor the reaction temperature and pressure closely to control the exothermic reaction.

o After the desired amount of ethylene oxide has been added, maintain the reaction
temperature for an additional 1-2 hours to ensure complete conversion.

o Cool the reactor and neutralize the catalyst with a stoichiometric amount of acid.

o Purify the crude product by vacuum distillation to separate 2-(hexyloxy)ethanol from
unreacted 1-hexanol and byproducts.

Protocol 2: Williamson Ether Synthesis

This method involves the reaction of a hexyl halide with ethylene glycol in the presence of a
strong base.

o Materials: 1-Hexyl halide (e.g., 1-bromohexane), ethylene glycol, strong base (e.g., sodium
hydride), and an inert solvent (e.g., THF).

e Procedure:

o In a round-bottom flask under an inert atmosphere, dissolve ethylene glycol in the inert
solvent.

o Slowly add the strong base to deprotonate one of the hydroxyl groups of ethylene glycol,
forming an alkoxide.

o Add 1-hexyl halide to the reaction mixture.
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o Heat the mixture to reflux and monitor the reaction progress by a suitable analytical
technique (e.g., TLC or GC).

o After the reaction is complete, cool the mixture and quench any remaining base with
water.

o Extract the product with an organic solvent.

o Wash the organic layer with brine, dry over an anhydrous salt (e.g., MgSOa), and
concentrate under reduced pressure.

o Purify the product by fractional distillation.
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General Synthesis Workflow

Ethoxylation of 1-Hexanol Williamson Ether Synthesis
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A diagram illustrating the two primary synthesis routes for 2-(hexyloxy)ethanol.

Applications

2-(Hexyloxy)ethanol's unique properties make it a versatile component in a wide range of
industrial and consumer products.[10]
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» Solvent: It is a high-boiling solvent used in specialty printing inks, paints, varnishes, and
coatings.[2][11]

o Coalescing Agent: It acts as a coalescing agent in latex paints and cleaners, aiding in film
formation.[2][11]

» Cleaning Products: Its ability to dissolve both water-soluble and greasy soils makes it an
effective ingredient in household and industrial cleaners, rust removers, and disinfectants.[2]
[11]

o Chemical Intermediate: It serves as a precursor in the synthesis of other chemicals, such as
hexyloxyethyl phosphate and neopentanoate.[11][12]

o Other Uses: Itis also found in adhesives, sealants, automotive care products, and as a
coupling agent in various formulations.[2][10]

Toxicological Profile

The toxicology of 2-(hexyloxy)ethanol has been evaluated through various studies. It is
classified as harmful if swallowed or in contact with skin, and it can cause severe skin burns
and eye damage.[7][13]

Table 2: Acute Toxicity Data for 2-(Hexyloxy)ethanol

Endpoint Species Route Value Reference(s)
LDso Rat Oral 738 mg/kg bw 41071

LDso Rabbit Dermal 721 mg/kg bw [4]

LCso Rat Inhalation > 85 ppm [4]

Skin

Irritation/Corrosio  Rabbit Dermal Corrosive [4107]

n

Eye Irritation Rabbit Ocular Severe Irritation [7]

Experimental Protocols for Toxicity Testing
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The toxicological data for 2-(hexyloxy)ethanol are primarily derived from studies following
standardized OECD guidelines.

Protocol 3: Acute Oral Toxicity (Based on OECD Guideline 401)

o Objective: To determine the acute oral toxicity (LDso) of a substance.

o Test Animals: Typically, young adult rats of a single sex.

e Procedure:

[e]

Animals are fasted prior to dosing.

o The test substance is administered in a single dose by gavage.

o Several dose levels are used with a group of animals at each level.

o Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for
at least 14 days.

o A necropsy is performed on all animals at the end of the study.

o The LDso is calculated statistically from the dose-response data.[1][14][15]

Protocol 4: Acute Dermal Toxicity (Based on OECD Guideline 402)

o Objective: To assess the short-term hazards of a substance upon dermal exposure.

o Test Animals: Typically, young adult rats or rabbits.

e Procedure:

o The fur is removed from the dorsal area of the trunk of the test animals approximately 24
hours before the test.

o The test substance is applied to a shaved area of skin (approximately 10% of the body
surface area) and held in contact with the skin for 24 hours under a porous gauze
dressing.
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o Animals are observed for signs of toxicity and mortality for at least 14 days.
o Body weights are recorded weekly.
o Agross necropsy is performed on all animals at the end of the study.[10]
Protocol 5: Acute Eye Irritation/Corrosion (Based on OECD Guideline 405)
o Objective: To evaluate the potential of a substance to cause eye irritation or corrosion.
o Test Animals: Typically, albino rabbits.
e Procedure:

o Asingle dose of the test substance is applied to the conjunctival sac of one eye of the
animal. The other eye serves as a control.

o The eyes are examined at 1, 24, 48, and 72 hours after application.
o Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are scored.
o The reversibility of the effects is observed for up to 21 days.

o The use of topical anesthetics and systemic analgesics is recommended to minimize
animal distress.[6][7][12]
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Toxicological Testing Workflow
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A flowchart of the typical workflow for acute toxicity testing.

Metabolism
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Glycol ethers, including 2-(hexyloxy)ethanol, are metabolized in the body primarily through a
two-step oxidation process.[2][16] This metabolic pathway is crucial for understanding the
toxicokinetics and potential health effects of these compounds.

The initial step involves the oxidation of the terminal alcohol group to an aldehyde, catalyzed by
alcohol dehydrogenase (ADH).[2] Subsequently, the aldehyde intermediate is rapidly converted
to the corresponding alkoxyacetic acid by aldehyde dehydrogenase (ALDH).[2][16] The
resulting 2-hexyloxyacetic acid is the primary metabolite excreted in the urine. The acid
metabolite is considered to be responsible for the toxicities associated with glycol ethers.[17]

Metabolic Pathway of 2-(Hexyloxy)ethanol

2-(Hexyloxy)ethanol

Alcohol Dehydrogenase (ADH)

2-Hexyloxyacetaldehyde

Aldehyde Dehydrogenase (ALDH)

2-Hexyloxyacetic_Acid

Click to download full resolution via product page

The metabolic conversion of 2-(hexyloxy)ethanol to its primary metabolite.

Spectral Data

Spectroscopic analysis is essential for the identification and characterization of 2-
(hexyloxy)ethanol.
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Table 3: Key Spectral Data for 2-(Hexyloxy)ethanol

Technique Key Features/Peaks Reference(s)
Data available from spectral

1H NMR [18][19]
databases.
Data available from spectral

13C NMR [1]
databases.
Characteristic peaks for O-H

IR Spectroscopy [12][20]

and C-O stretching.

Molecular ion peak and
Mass Spectrometry characteristic fragmentation

pattern.

Safety and Handling

2-(Hexyloxy)ethanol is a hazardous chemical and requires appropriate safety precautions

during handling and use.

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[7]

« Handling: Use in a well-ventilated area. Avoid breathing vapors. Do not eat, drink, or smoke

when using this product.[7]

o Storage: Store in a tightly closed container in a well-ventilated place. Keep away from heat

and sources of ignition.[7]

o First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water and

seek medical attention. If swallowed, rinse mouth and do not induce vomiting; seek

immediate medical attention.[7]

This guide provides a foundational understanding of 2-(hexyloxy)ethanol for scientific and

professional audiences. For more detailed information, consult the referenced literature and

safety data sheets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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